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Compound of Interest

Compound Name: 2-Amino-5-nitropyrimidine

Cat. No.: B189733

This document provides a detailed overview of the chemical compound 2-Amino-5-
nitropyrimidine, focusing on its IUPAC (International Union of Pure and Applied Chemistry)
name and various synonyms. This information is critical for researchers, scientists, and
professionals in drug development for accurate identification and referencing in scientific
literature and databases.

IUPAC Name

The formally accepted IUPAC name for the compound is 5-nitropyrimidin-2-amine[1][2]. This
systematic name precisely describes the molecular structure, indicating a pyrimidine ring with a
nitro group at the 5th position and an amine group at the 2nd position.

Synonyms and Identifiers

In addition to its formal IUPAC name, 2-Amino-5-nitropyrimidine is known by several other
names and identifiers, which are frequently encountered in chemical catalogs, databases, and
older literature. A comprehensive list of these synonyms is crucial for effective literature
searches and material procurement.
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Identifier Type

Identifier

Source

Common Name

2-Amino-5-nitropyrimidine

[1]

Systematic Name

2-Pyrimidinamine, 5-nitro-

[1](2]

Alternative Name

5-Nitro-2-pyrimidinamine

[2]

Alternative Name

5-nitropyrimidine-2-ylamine

[2]

CAS Registry Number 3073-77-6 [1][2]

EC Number 221-348-1 [2]

NSC Number 37682, 48065 [2]
1S/C4H4AN402/c5-4-6-1-3(2-7-

InChl [1]
4)8(9)10/h1-2H,(H2,5,6,7)
SSHFCFRJYJIJDV-

InChiKey [1][2]
UHFFFAOYSA-N
Nclncc(cnl)--INVALID-LINK--

SMILES

=0

Experimental Protocols:

This document focuses on the nomenclature and identification of 2-Amino-5-nitropyrimidine.

As such, experimental protocols for synthesis or analysis are beyond its current scope.

Visualizing Chemical Nomenclature

The following diagram illustrates the relationship between the primary chemical structure and

its various identifiers, providing a clear, logical map for researchers.
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Nomenclature for 2-Amino-5-nitropyrimidine

5-Nitro-2-pyrimidinamine

2-Pyrimidinamine, 5-nitro-

IUPAC Name:
5-nitropyrimidin-2-amine

is formally named

Senitropyrimidine-2-ylamine

2-Amino-5-nitropyrimidine

is registered a

EC: 221-348-1
Registry Numbers.

CAS: 3073-77-6

InChiKey:
SSHFCFRIYJIIDV-UHFFFAOYSA-N
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Caption: Relationship between the common name, IUPAC name, synonyms, and registry
numbers.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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